(3-Bromo-2-fluorophenyl)(phenyl)methanol
Cat. No. B8777878
M. Wt: 281.12 g/mol
InChI Key: ZYNFGLRVUGHPCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09242967B2
Procedure details
To a solution of 3-bromo-2-fluorobenzaldehyde (0.150 g, 0.739 mmol) in THF (3.21 mL) cooled to −78° C. was added phenylmagnesium bromide (0.887 mL, 0.887 mmol). The reaction mixture was maintained at −78° C. for at least 1 hr and then allowed to warm to room temperature slowly over 3 hr. The reaction was quenched with a saturated aqueous solution of NH4Cl. The reaction mixture was diluted with CH2Cl2 and the layers were separated. The aqueous phase was extracted twice with CH2Cl2. The organic layers were combined, dried over Na2SO4, filtered, and concentrated to afford the title compound as a colorless residue.
Name
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[C:3]([F:10])=[C:4]([CH:7]=[CH:8][CH:9]=1)[CH:5]=[O:6].[C:11]1([Mg]Br)[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1>C1COCC1>[Br:1][C:2]1[C:3]([F:10])=[C:4]([CH:5]([C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=2)[OH:6])[CH:7]=[CH:8][CH:9]=1
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Inputs
Step One
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Name
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|
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Quantity
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0.15 g
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|
Type
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reactant
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Smiles
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BrC=1C(=C(C=O)C=CC1)F
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|
Name
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|
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Quantity
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3.21 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
|
Name
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|
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Quantity
|
0.887 mL
|
|
Type
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reactant
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|
Smiles
|
C1(=CC=CC=C1)[Mg]Br
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to warm to room temperature slowly over 3 hr
|
|
Duration
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3 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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The reaction was quenched with a saturated aqueous solution of NH4Cl
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ADDITION
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Type
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ADDITION
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Details
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The reaction mixture was diluted with CH2Cl2
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CUSTOM
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Type
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CUSTOM
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Details
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the layers were separated
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The aqueous phase was extracted twice with CH2Cl2
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
|
|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC=1C(=C(C=CC1)C(O)C1=CC=CC=C1)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
